Cas no 1872624-90-2 (Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate)

• Product Name: Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate
• CAS No: 1872624-90-2
• MF: C₆H₂BrCl₂NaO₂S
• MW: 311.943648815155
• CID: 5696097
• PubChem ID: 130538014
• Update Time: 2025-05-24

Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723617
• Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate
• Sodium5-bromo-2,4-dichlorobenzene-1-sulfinate
• 1872624-90-2
• Benzenesulfinic acid, 5-bromo-2,4-dichloro-, sodium salt (1:1)

• Inchi： 1S/C6H3BrCl2O2S.Na/c7-3-1-6(12(10)11)5(9)2-4(3)8;/h1-2H,(H,10,11);/q;+1/p-1
• InChI Key： VUIHIUHDGWFLSL-UHFFFAOYSA-M
• SMILES： BrC1=C(C=C(C(=C1)S(=O)[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 309.82336g/mol
• Monoisotopic Mass: 309.82336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate

Introduction to Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate (CAS No. 1872624-90-2)

Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate (CAS No. 1872624-90-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various biologically active molecules. The presence of multiple halogen atoms and a sulfinate functional group makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The chemical structure of Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate consists of a benzene ring substituted with a bromine atom at the 5-position, two chlorine atoms at the 2- and 4-positions, and a sulfinate group at the 1-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The sulfinate group, for instance, is known for its ability to participate in nucleophilic substitution reactions, making it a valuable tool in constructing more complex molecules.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds like Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate for pharmaceutical applications. The compound's ability to serve as a precursor in the synthesis of heterocyclic compounds has been particularly noteworthy. Heterocycles are fundamental structures in many drugs and natural products, and their efficient construction often relies on strategic functional group transformations.

One of the most compelling aspects of Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate is its role in the development of novel antimicrobial agents. The combination of bromine and chlorine substituents on the benzene ring enhances its reactivity towards various nucleophiles, allowing for the introduction of additional functional groups that can modulate biological activity. This flexibility has been leveraged in the synthesis of compounds with enhanced efficacy against resistant bacterial strains.

The sulfinate group itself is not only a reactive center but also contributes to the overall solubility and stability of the compound. This property is particularly advantageous in pharmaceutical formulations where solubility can significantly impact drug bioavailability. Recent studies have demonstrated that derivatives of Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate exhibit promising properties as kinase inhibitors, which are crucial targets in oncology research.

The synthesis of Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine atoms is often achieved through halogenation reactions, while the sulfinate group is typically introduced via oxidation or sulfonation processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct more complex derivatives efficiently.

The applications of Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate extend beyond pharmaceuticals into agrochemicals. Its structural features make it an excellent candidate for developing new pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. The ability to modify its structure allows researchers to fine-tune its properties for optimal efficacy and safety profiles.

In conclusion, Sodium 5-bromo-2,4-dichlorobenzene-1-sulfinate (CAS No. 1872624-90-2) represents a fascinating compound with diverse applications in chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to create novel biologically active molecules. As our understanding of organic chemistry continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern science.